Cas no 4750-20-3 (4-Bromo-3-nitrobenzenesulfonamide)

• Product Name: 4-Bromo-3-nitrobenzenesulfonamide
• CAS No: 4750-20-3
• MF: C₆H₅BrN₂O₄S
• MW: 281.0839
• MDL: MFCD17392799
• CID: 4650338
• PubChem ID: 71756345
• Update Time: 2024-11-04

4-Bromo-3-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-nitrobenzenesulfonamide
• 4-bromo-3-nitrobenzene-1-sulfonamide
• NE26358
• SY037323
• Z1438061058
• DA-42379
• AKOS017557297
• CS-12094
• EN300-109604
• MFCD17392799
• CS-0308147
• Z1269224594
• GS1121
• 4750-20-3

• MDL： MFCD17392799
• Inchi： 1S/C6H5BrN2O4S/c7-5-2-1-4(14(8,12)13)3-6(5)9(10)11/h1-3H,(H2,8,12,13)
• InChI Key： LRJQWKFWBDRBME-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[N+](=O)[O-])S(N([H])[H])(=O)=O

Computed Properties

• Exact Mass: 279.915
• Monoisotopic Mass: 279.915
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 114

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 404.1±55.0 °C at 760 mmHg
• Flash Point: 198.2±31.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Bromo-3-nitrobenzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides